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Introduction

Nanangenine F is a novel drimane sesquiterpenoid, part of the larger "nanangenine” family of
secondary metabolites.[1][2][3] It was first isolated from a previously undescribed Australian
fungus, Aspergillus nanangensis.[1][2][3] Structurally, the nanangenines are based on a C15
pentamethyl-trans-decalin skeleton.[2][3] Nanangenine F, specifically, is considered a putative
biosynthetic intermediate in the formation of other, more complex nanangenine analogues.[2]
This document provides a comprehensive technical overview of Nanangenine F, including its
physicochemical properties, isolation, and proposed biosynthesis.

Physicochemical and Spectroscopic Data

The structural elucidation of Nanangenine F was accomplished through detailed spectroscopic
analysis.[1][2][3] High-resolution positive electrospray ionisation mass spectrometry
(HRESI(+)MS) established its molecular formula as C21H340s.[2]

Table 1: Physicochemical and Spectroscopic Properties of Nanangenine F
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Property

Value

Molecular Formula

C21H340s

HRESI(+)MS [M+H]*

calcd: 367.2479; found: 367.2483[2]

Optical Rotation

[a]D2* -268 (c 0.24, MeOH)[2]

UV (MeCN) Amax (log €)

200 (3.96), 203 (3.82) nm[2]

Appearance

White powder[2]

Table 2: *H and 3C NMR Spectroscopic Data for Nanangenine F (DMSO-ds)[2]
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Position oC (ppm) OH (ppm, mult., J in Hz)
1 38.8 1.13, m; 1.48, m
2 18.2 142, m

3 41.5 1.34, m

4 33.1 -

5 53.6 1.25; m

6 74.9 5.43,dd, 11.2,4.5
7 251 1.83, m; 2.01, m
8 139.7 -

9 136.9 -

10 38.6 -

11 203.3 9.49, s

12 70.3 -

13 68.9 4.29,d, 11.7;4.49,d, 11.7
14 21.1 0.77,s

15 15.9 0.82, s

16 29.5 0.90, s

17 19.5 1.51,dd, 1.4,0.7
1 173.1 -

2' 33.6 221, t,7.4

3 241 148, m

4 30.7 1.25; m

5' 21.8 1.25; m

6' 13.8 0.85,t, 7.1
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Experimental Protocols
Fungal Cultivation and Metabolite Production

The production of Nanangenine F was achieved through the cultivation of Aspergillus
nanangensis.

e Culture Medium: The fungus was cultivated on both jasmine rice and pearl barley to ensure
robust growth and secondary metabolite production.[2]

» Cultivation Conditions: The solid-state fermentation was carried out for 21 days.[2] This
period allowed for confluent and thick mycelial coverage of the grain substrates.[2]

Extraction and Isolation of Nanangenine F

A multi-step process was employed to extract and purify Nanangenine F from the fungal
culture.

Initial Extraction: The grain cultures were extracted with acetone.[2]

Solvent Partitioning: The resulting aqueous residue was partitioned with ethyl acetate
(EtOAC) to separate metabolites based on polarity.[2]

Defatting: The EtOAc extract was subsequently defatted using hexane to remove non-polar
lipid components.[2]

Chromatographic Purification: The final purification of Nanangenine F was achieved through
fractionation by reversed-phase preparative High-Performance Liquid Chromatography
(HPLC).[2]
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Fungal Cultivation

Aspergillus nanangensis cultivated
on rice/barley for 21 days

Extraction & Partitioning

Extraction with Acetone

'

Partitioning with Ethyl Acetate

'

Defatting with Hexane

Purification

Reversed-Phase
Preparative HPLC

l

Isolated Nanangenine F (8)
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Fig 1. Workflow for the isolation of Nanangenine F.

Proposed Biosynthetic Pathway
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Nanangenine F is hypothesized to be an intermediate in the biosynthetic pathway of the
nanangenine family.[2] This pathway originates from the common drimane sesquiterpenoid
skeleton.[2] A putative nanangenine biosynthetic gene cluster has been identified through
bioinformatics analysis, supporting the proposed pathway.[1][2][3]
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Fig 2. Proposed biosynthesis of Nanangenines.

Biological Activity

The nanangenine family of compounds, including Nanangenine F, was subjected to a range
of in vitro bioassays against bacteria, fungi, mammalian cells, and plants.[1][2][3] HoweVer,
specific quantitative data for the bioactivity of Nanangenine F was not reported in the primary
literature, suggesting it may have exhibited weak or no activity in the performed assays
compared to other analogues like Nanangenine B, which showed strong cytotoxicity.[1]
Drimane sesquiterpenoids isolated from other Aspergillus species have been reported to
possess anti-inflammatory and antiviral activities, as well as cytotoxicity against various
mammalian cell lines.[2][3]

Table 3: Summary of Bioassays Performed on the Nanangenine Compound Family

Specific Data for

Assay Type Target Nanangenine F

Antibacterial Bacteria Not Reported

Antifungal Fungi Not Reported

Cytotoxicity Mammalian Cells Not Reported

Phytotoxicity Plants Not Reported
Conclusion
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Nanangenine F is a structurally characterized drimane sesquiterpenoid from the fungus
Aspergillus nanangensis. While its own biological activity remains to be defined, its significance
lies in its role as a putative intermediate in the biosynthesis of more complex and bioactive
members of the nanangenine family. The detailed spectroscopic data and established isolation
protocols provide a solid foundation for future research, including total synthesis efforts, further
bioactivity screening, and elucidation of the enzymatic steps within its biosynthetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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